Cas no 1805472-93-8 (2-Amino-4,5-bis(trifluoromethyl)benzaldehyde)

• Product Name: 2-Amino-4,5-bis(trifluoromethyl)benzaldehyde
• CAS No: 1805472-93-8
• MF: C₉H₅F₆NO
• MW: 257.132523298264
• CID: 4964237
• Update Time: 2025-06-08

2-Amino-4,5-bis(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-bis(trifluoromethyl)benzaldehyde

• Inchi： 1S/C9H5F6NO/c10-8(11,12)5-1-4(3-17)7(16)2-6(5)9(13,14)15/h1-3H,16H2
• InChI Key： IRZOXBYZKSFRPK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C=O)=CC=1C(F)(F)F)N)(F)F

Computed Properties

• Exact Mass: 257.02753276 g/mol
• Monoisotopic Mass: 257.02753276 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.1
• Molecular Weight: 257.13

Additional information on 2-Amino-4,5-bis(trifluoromethyl)benzaldehyde

Introduction to 2-Amino-4,5-bis(trifluoromethyl)benzaldehyde (CAS No. 1805472-93-8) in Modern Chemical and Pharmaceutical Research

2-Amino-4,5-bis(trifluoromethyl)benzaldehyde, identified by the CAS number 1805472-93-8, is a fluorinated aromatic aldehyde that has garnered significant attention in the fields of medicinal chemistry and chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of molecules characterized by the presence of multiple trifluoromethyl groups, which confer distinct electronic and steric effects, making it a valuable scaffold for the development of novel pharmacological agents.

The structural motif of 2-amino-4,5-bis(trifluoromethyl)benzaldehyde consists of a benzaldehyde core substituted with two trifluoromethyl groups at the 4 and 5 positions, along with an amino group at the 2 position. This arrangement creates a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The trifluoromethyl groups not only influence the electronic distribution within the molecule but also contribute to its binding affinity by increasing hydrophobic interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their ability to modulate drug efficacy and pharmacokinetic profiles. Studies have demonstrated that the introduction of fluorine atoms can lead to improved pharmacological properties, including increased binding affinity, reduced susceptibility to metabolic degradation, and enhanced bioavailability. The compound 2-amino-4,5-bis(trifluoromethyl)benzaldehyde exemplifies these advantages, making it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of 2-amino-4,5-bis(trifluoromethyl)benzaldehyde is its versatility as a building block in synthetic chemistry. Its aldehyde functionality allows for further derivatization through condensation reactions with various nucleophiles, enabling the construction of more complex molecular structures. This property has been leveraged in the synthesis of heterocyclic compounds, which often exhibit potent biological activity. For instance, researchers have utilized this compound as a precursor in the development of novel inhibitors targeting enzyme-catalyzed reactions relevant to inflammatory diseases and cancer.

Recent advancements in computational chemistry have further highlighted the potential of 2-amino-4,5-bis(trifluoromethyl)benzaldehyde as a pharmacophore. Molecular modeling studies have revealed that this compound can effectively interact with specific amino acid residues in protein targets, suggesting its utility in designing small-molecule modulators. These studies have been complemented by experimental investigations, which have confirmed the binding interactions between 2-amino-4,5-bis(trifluoromethyl)benzaldehyde and target proteins using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The pharmaceutical industry has shown particular interest in fluorinated aldehydes due to their role as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The compound 2-amino-4,5-bis(trifluoromethyl)benzaldehyde has been incorporated into multi-step synthetic routes that yield high-value pharmaceuticals with improved therapeutic profiles. Its stability under various reaction conditions makes it an ideal candidate for large-scale production processes, ensuring consistent quality and yield.

In addition to its pharmaceutical applications, 2-amino-4,5-bis(trifluoromethyl)benzaldehyde has found utility in agrochemical research. The presence of multiple fluorine atoms enhances the bioactivity of agrochemicals by improving their resistance to environmental degradation. This has led to the development of novel pesticides and herbicides that are more effective and sustainable compared to traditional chemical formulations.

The synthesis of 2-amino-4,5-bis(trifluoromethyl)benzaldehyde involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been employed to streamline these processes, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also minimize waste generation, aligning with green chemistry principles.

Future research directions for 2-amino-4,5-bis(trifluoromethyl)benzaldehyde are likely to focus on expanding its applications in drug discovery and material science. Innovations in synthetic chemistry may enable the creation of derivatives with tailored properties for specific therapeutic uses. Furthermore, interdisciplinary approaches combining computational modeling with experimental validation will continue to drive the development of new applications for this versatile compound.

In conclusion,2-amino-4,5-bis(trifluoromethyl)benzaldehyde (CAS No. 1805472-93-8) represents a significant advancement in chemical research due to its unique structural features and broad applicability. Its role as a key intermediate in pharmaceutical synthesis underscores its importance in modern drug development efforts. As research progresses,this compound is poised to contribute further insights into medicinal chemistry and chemical biology.